Cas no 87015-46-1 (1-(4-Methoxyphenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone)

• Product Name: 1-(4-Methoxyphenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone
• CAS No: 87015-46-1
• MF: C₁₇H₁₈O₄S
• MW: 318.387423992157
• CID: 2855518
• PubChem ID: 3552700
• Update Time: 2025-06-11

1-(4-Methoxyphenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-tosylpropan-1-one
• 1-(4-METHOXYPHENYL)-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE
• 1-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)propan-1-one
• 87015-46-1
• 1-(4-methoxyphenyl)-3-(4-methylphenyl)sulfonylpropan-1-one
• CHEMBL1600576
• HMS2989D11
• AKOS005108574
• 1-(4-METHOXYPHENYL)-3-((4-METHYLPHENYL)SULFONYL)-1-PROPANONE
• JS-2589
• SMR000672531
• MLS001099682
• 1-(4-Methoxyphenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone

• Inchi： 1S/C17H18O4S/c1-13-3-9-16(10-4-13)22(19,20)12-11-17(18)14-5-7-15(21-2)8-6-14/h3-10H,11-12H2,1-2H3
• InChI Key： LVEZHMRMQNGHPJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCC(C1C=CC(=CC=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 318.093
• Monoisotopic Mass: 318.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8A^2
• XLogP3: 2.8

Additional information on 1-(4-Methoxyphenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone

Recent Advances in the Study of 1-(4-Methoxyphenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone (CAS: 87015-46-1)

The compound 1-(4-Methoxyphenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone (CAS: 87015-46-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 1-(4-Methoxyphenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone, which contribute to its ability to interact with various biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 1-(4-Methoxyphenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone. A recent paper in Organic & Biomolecular Chemistry detailed a novel catalytic method that reduces byproduct formation and improves scalability, which is crucial for potential industrial applications.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with its targets. Molecular docking simulations, as reported in a 2024 Bioorganic Chemistry article, revealed that the sulfonyl and methoxy groups play critical roles in binding affinity, offering a roadmap for further structural optimization.

Despite these promising findings, challenges remain. For example, the pharmacokinetic properties of 1-(4-Methoxyphenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone, such as its metabolic stability and bioavailability, require further investigation. Ongoing preclinical studies are expected to address these gaps and pave the way for clinical trials.

In conclusion, 1-(4-Methoxyphenyl)-3-[(4-methylphenyl)sulfonyl]-1-propanone represents a promising candidate for therapeutic development. Continued research into its mechanisms of action and optimization of its chemical properties will be essential to fully realize its potential in the pharmaceutical industry.